
Application Notes and Protocols for Determining
Taconite Pellet Reducibility

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: taconite

Cat. No.: B1172097 Get Quote

Introduction

The reducibility of taconite pellets is a critical parameter in blast furnace ironmaking, dictating

the efficiency of the reduction process and influencing overall furnace productivity and fuel

consumption. It provides a relative measure of the ease and extent to which oxygen can be

removed from the iron ore pellets under conditions simulating those in a blast furnace.[1][2][3]

This document outlines the standardized laboratory protocols for determining the reducibility of

taconite pellets, primarily based on the methodologies described in ISO 4695 and ISO 7215.

[1][4][5][6] These protocols are essential for quality control, process optimization, and research

and development in the iron and steel industry.

Key Reducibility Indices

Two primary indices are used to characterize the reducibility of taconite pellets:

Rate of Reduction Index (ISO 4695): This index evaluates the rate at which oxygen is

removed from the pellets under isothermal conditions.[1][2][3] The test involves reducing a

sample in a fixed bed at 950°C using a reducing gas mixture of carbon monoxide (CO) and

nitrogen (N₂).[2] The rate of reduction is calculated based on the time taken to achieve a

specific degree of reduction.[2]

Final Degree of Reduction Index (ISO 7215): This index determines the extent of oxygen

removal after a specified reduction time under programmed heating and gas composition

conditions, mimicking the environment within a blast furnace.[4][5][7][8]
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Factors Influencing Reducibility

The reducibility of taconite pellets is influenced by a combination of physical and chemical

properties, including:

Pellet Chemistry: The presence of fluxes such as limestone and dolomite can enhance

reducibility.[9]

Physical Properties: Porosity, particle size, and specific surface area play a significant role in

gas diffusion and reaction kinetics.

Reduction Conditions: Temperature and the composition of the reducing gas are critical

operational parameters that affect the reduction rate.[9]

Experimental Protocols
Protocol 1: Determination of the Rate of Reduction Index (Based on ISO 4695)

1. Objective: To determine the rate of reduction of taconite pellets under isothermal conditions.

2. Apparatus:

Reduction tube furnace with a programmable temperature controller.

Gas supply and control system for CO and N₂.

Weighing device with a sensitivity of 0.1 g.

Test sieves for sample preparation.

3. Sample Preparation:

A representative sample of taconite pellets is sieved to a size fraction of 10.0 mm to 12.5

mm.

The sieved sample is dried at 105°C ± 5°C to a constant mass.

A test portion of approximately 500 g is obtained by riffling.
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4. Procedure:

Place the test portion in the reduction tube.

Heat the sample to 950°C ± 10°C in a flowing nitrogen atmosphere (50 L/min).

Once the temperature stabilizes, introduce the reducing gas mixture (40% CO, 60% N₂) at a

flow rate of 50 L/min.

Record the mass of the test portion at 3-minute intervals for the first 15 minutes, and then at

10-minute intervals.[2]

Continue the test until a degree of reduction of 65% is achieved.[2]

Cool the reduced sample to below 100°C in a nitrogen atmosphere before removal.

5. Calculation of Results: The degree of reduction (R) at time 't' is calculated using the following

formula:

R (%) = [(m₀ - m₁) / (m₀ - m₂)] x 100

Where:

m₀ is the initial mass of the test portion.

m₁ is the mass of the test portion at time 't'.

m₂ is the theoretical mass of the fully reduced test portion.

The rate of reduction index is then determined from the reduction curve (degree of reduction

vs. time).

Protocol 2: Determination of the Final Degree of Reduction Index (Based on ISO 7215)

1. Objective: To determine the final degree of reduction of taconite pellets under conditions

simulating a blast furnace.

2. Apparatus:
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Reduction furnace with programmable temperature and gas flow controllers.

Gas supply and control system for CO, CO₂, H₂, and N₂.

Weighing device with a sensitivity of 0.1 g.

3. Sample Preparation:

Follow the same sample preparation procedure as in Protocol 1.

4. Procedure:

Place the test portion in the reduction tube.

Commence heating and gas flow according to a pre-defined program that simulates the

conditions in a blast furnace shaft (temperature and gas composition change over time).

The test is typically run for a fixed duration (e.g., 3 hours).

After the reduction period, cool the sample in a nitrogen atmosphere.

Weigh the final reduced sample.

5. Calculation of Results: The final degree of reduction (R_f) is calculated as follows:

R_f (%) = [(m_initial - m_final) / (Oxygen mass in the initial sample)] x 100

Data Presentation
The following table provides illustrative data on the influence of temperature and reducing gas

composition on the reducibility of taconite pellets.
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Pellet Type
Temperature
(°C)

Reducing Gas
Composition

Reduction
Time (min)

Final Degree
of Reduction
(%)

Standard

Taconite
900

40% CO, 60%

N₂
180 65

Fluxed Taconite 900
40% CO, 60%

N₂
180 75

Standard

Taconite
1000

40% CO, 60%

N₂
180 78

Fluxed Taconite 1000
40% CO, 60%

N₂
180 88

Standard

Taconite
900

30% CO, 10%

H₂, 60% N₂
180 72

Fluxed Taconite 900
30% CO, 10%

H₂, 60% N₂
180 82

Mandatory Visualization
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Caption: Experimental workflow for determining taconite pellet reducibility.
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Caption: Factors influencing taconite pellet reducibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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